98-46-4

3-Nitrobenzotrifluoride

In Stock

• CAS RN:
• 98-46-4

• Formula:
• C7H4F3NO2

• InChI:
• InChI=1S/C7H4F3NO2/c8-7(9,10)5-2-1-3-6(4-5)11(12)13/h1-4H

• InChIKey:
• WHNAMGUAXHGCHH-UHFFFAOYSA-N

• 3-nitro-alpha,alpha,alpha-trifluorotoluene is a pale oily liquid. Insoluble in water. (NTP, 1992)

Carbamazepine

In Stock

• CAS RN:
• 298-46-4

• Formula:
• C15H12N2O

• InChI:
• InChI=1S/C15H12N2O/c16-15(18)17-13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)17/h1-10H,(H2,16,18)

• InChIKey:
• RYLOOVOCHDAWIL-UHFFFAOYSA-N

• Use in the treatment of epilepsy and neuropathic pain
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issuing Pharmacopoeia.
  Certified pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to pharmacopeia primary standards.
  Carbamazepine is a tricyclic lipophilic compound, with mild anticholinergic activity. It is widely used as an antiepileptic drug for the treatment of simple and complex partial tonic-clonic seizures.
  Carbamazepine is a tricyclic compound chemically r...

N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1-adamantanecarboxamide

In Stock

• CAS RN:
• 5698-46-4

• Formula:
• C21H24N2OS

• InChI:
• InChI=1S/C21H24N2OS/c1-13-2-4-17(5-3-13)18-12-25-20(22-18)23-19(24)21-9-14-6-15(10-21)8-16(7-14)11-21/h2-5,12,14-16H,6-11H2,1H3,(H,22,23,24)

• InChIKey:
• QWKLZPCWNQGHRY-UHFFFAOYSA-N

• N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1-adamantanecarboxamide is a useful research compound. Its molecular formula is C21H24N2OS and its molecular weight is 352.5 g/mol. The purity is usually 95%.

Hydrazinyl radical

• CAS RN:
• 13598-46-4

• Formula:
• H3N2

• InChI:
• InChI=1S/H3N2/c1-2/h1H,2H2

• InChIKey:
• LURQBQNWDYASPJ-UHFFFAOYSA-N

• Hydrazinyl is a nitrogen hydride.

2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-amine

In Stock

• CAS RN:
• 68298-46-4

• Formula:
• C10H13NO

• InChI:
• InChI=1S/C10H13NO/c1-10(2)6-7-4-3-5-8(11)9(7)12-10/h3-5H,6,11H2,1-2H3

• InChIKey:
• LMTIGABGABPAGU-UHFFFAOYSA-N

• 2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-amine is a useful research compound. Its molecular formula is C10H13NO and its molecular weight is 163.22 g/mol. The purity is usually 95%.

5-nitro-N-((4-(4-phenoxyphenyl)thiazol-2-yl)carbamothioyl)benzo[b]thiophene-2-carboxamide

In Stock

• CAS RN:
• 398998-46-4

• Formula:
• C25H16N4O4S3

• InChI:
• InChI=1S/C25H16N4O4S3/c30-23(22-13-16-12-17(29(31)32)8-11-21(16)36-22)27-24(34)28-25-26-20(14-35-25)15-6-9-19(10-7-15)33-18-4-2-1-3-5-18/h1-14H,(H2,26,27,28,30,34)

• InChIKey:
• DJWBQTLWVMFVNO-UHFFFAOYSA-N

• 5-nitro-N-((4-(4-phenoxyphenyl)thiazol-2-yl)carbamothioyl)benzo[b]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C25H16N4O4S3 and its molecular weight is 532.61. The purity is usually 95%.

4,5-Dimethoxy-2-(trifluoromethyl)aniline

In Stock

• CAS RN:
• 500698-46-4

• Formula:
• C9H10F3NO2

• InChI:
• InChI=1S/C9H10F3NO2/c1-14-7-3-5(9(10,11)12)6(13)4-8(7)15-2/h3-4H,13H2,1-2H3

• InChIKey:
• RVFJSOZGQWYDAF-UHFFFAOYSA-N

• 4,5-Dimethoxy-2-(trifluoromethyl)aniline is a useful research compound. Its molecular formula is C9H10F3NO2 and its molecular weight is 221.179. The purity is usually 95%.

3-(4-ethoxyphenyl)-5-(2-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline

Usually In Stock

• CAS RN:
• 872198-46-4

• Formula:
• C26H23N3O2

• InChI:
• InChI=1S/C26H23N3O2/c1-3-31-20-14-12-18(13-15-20)25-22-17-29(16-19-8-4-7-11-24(19)30-2)23-10-6-5-9-21(23)26(22)28-27-25/h4-15,17H,3,16H2,1-2H3

• InChIKey:
• GSOZGIKCLTYICW-UHFFFAOYSA-N

• 3-(4-ethoxyphenyl)-5-(2-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C26H23N3O2 and its molecular weight is 409.489. The purity is usually 95%.

4-methoxy-N-(2-(6-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzenesulfonamide

In Stock

• CAS RN:
• 872998-46-4

• Formula:
• C20H24N6O4S2

• InChI:
• InChI=1S/C20H24N6O4S2/c1-30-15-4-6-16(7-5-15)32(28,29)21-11-10-18-23-22-17-8-9-19(24-26(17)18)31-14-20(27)25-12-2-3-13-25/h4-9,21H,2-3,10-14H2,1H3

• InChIKey:
• QMALJVKUUZERKA-UHFFFAOYSA-N

• 4-methoxy-N-(2-(6-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H24N6O4S2 and its molecular weight is 476.57. The purity is usually 95%.

5-(3,6-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol

Usually In Stock

• CAS RN:
• 937598-46-4

• Formula:
• C17H16N6S

• InChI:
• InChI=1S/C17H16N6S/c1-10-9-13(15-19-20-17(24)22(15)3)14-11(2)21-23(16(14)18-10)12-7-5-4-6-8-12/h4-9H,1-3H3,(H,20,24)

• InChIKey:
• BNXXFQWAZHBTMR-UHFFFAOYSA-N

• 5-(3,6-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C17H16N6S and its molecular weight is 336.4 g/mol. The purity is usually 95%.

6-Bromo-2-chloro-3-ethoxybenzaldehyde

In Stock

• CAS RN:
• 704898-46-4

• Formula:
• C9H8BrClO2

• InChI:
• InChI=1S/C9H8BrClO2/c1-2-13-8-4-3-7(10)6(5-12)9(8)11/h3-5H,2H2,1H3

• InChIKey:
• GUBLOBMDXDHVCP-UHFFFAOYSA-N

• 6-Bromo-2-chloro-3-ethoxybenzaldehyde is a useful research compound. Its molecular formula is C9H8BrClO2 and its molecular weight is 263.51 g/mol. The purity is usually 95%.

3-(2,5-dimethoxyphenyl)-1-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)urea

In Stock

• CAS RN:
• 1019098-46-4

• Formula:
• C22H21N7O3

• InChI:
• InChI=1S/C22H21N7O3/c1-31-17-8-9-19(32-2)18(14-17)26-22(30)25-16-6-4-15(5-7-16)24-20-10-11-21(28-27-20)29-13-3-12-23-29/h3-14H,1-2H3,(H,24,27)(H2,25,26,30)

• InChIKey:
• DPLAQOWUVHXAQD-UHFFFAOYSA-N

• 3-(2,5-dimethoxyphenyl)-1-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)urea is a useful research compound. Its molecular formula is C22H21N7O3 and its molecular weight is 431.4 g/mol. The purity is usually 95%.

N-(2-fluorophenyl)-4,6-di(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride

Usually In Stock

• CAS RN:
• 1179498-46-4

• Formula:
• C17H22ClFN6

• InChI:
• InChI=1S/C17H21FN6.ClH/c18-13-7-1-2-8-14(13)19-15-20-16(23-9-3-4-10-23)22-17(21-15)24-11-5-6-12-24;/h1-2,7-8H,3-6,9-12H2,(H,19,20,21,22);1H

• InChIKey:
• XIVZQQPXFSUDBA-UHFFFAOYSA-N

• N-(2-fluorophenyl)-4,6-di(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride is a useful research compound. Its molecular formula is C17H22ClFN6 and its molecular weight is 364.85. The purity is usually 95%.

4-[(Tert-butoxy)carbonyl]-2-[(prop-2-en-1-yloxy)methyl]morpholine-2-carboxylic acid

In Stock

• CAS RN:
• 2230798-46-4

• Formula:
• C14H23NO6

• InChI:
• InChI=1S/C14H23NO6/c1-5-7-19-10-14(11(16)17)9-15(6-8-20-14)12(18)21-13(2,3)4/h5H,1,6-10H2,2-4H3,(H,16,17)

• InChIKey:
• ATYORHCULVVYFH-UHFFFAOYSA-N

• 4-[(Tert-butoxy)carbonyl]-2-[(prop-2-en-1-yloxy)methyl]morpholine-2-carboxylic acid is a useful research compound. Its molecular formula is C14H23NO6 and its molecular weight is 301.339. The purity is usually 95%.

2-Amino-2-(1-((benzyloxy)carbonyl)piperidin-2-yl)acetic acid

In Stock

• CAS RN:
• 1255098-46-4

• Formula:
• C15H20N2O4

• InChI:
• InChI=1S/C15H20N2O4/c16-13(14(18)19)12-8-4-5-9-17(12)15(20)21-10-11-6-2-1-3-7-11/h1-3,6-7,12-13H,4-5,8-10,16H2,(H,18,19)

• InChIKey:
• PAXQHHPDKPCSDJ-UHFFFAOYSA-N

• 2-Amino-2-(1-((benzyloxy)carbonyl)piperidin-2-yl)acetic acid is a useful research compound. Its molecular formula is C15H20N2O4 and its molecular weight is 292.33 g/mol. The purity is usually 95%.

N-[2-[(4-Cyanophenyl)methyl-propan-2-ylamino]-2-oxoethyl]-N-methylprop-2-enamide

Usually In Stock

• CAS RN:
• 2361698-46-4

• Formula:
• C17H21N3O2

• InChI:
• InChI=1S/C17H21N3O2/c1-5-16(21)19(4)12-17(22)20(13(2)3)11-15-8-6-14(10-18)7-9-15/h5-9,13H,1,11-12H2,2-4H3

• InChIKey:
• GEBBJORNHRJFCT-UHFFFAOYSA-N

• N-[2-[(4-Cyanophenyl)methyl-propan-2-ylamino]-2-oxoethyl]-N-methylprop-2-enamide is a useful research compound. Its molecular formula is C17H21N3O2 and its molecular weight is 299.374. The purity is usually 95%.